Cas no 1261977-88-1 (3-(2-Fluoro-3-methoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(2-Fluoro-3-methoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261977-88-1
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 2767189
• PubChem ID: 53226477
• Update Time: 2025-04-21

3-(2-Fluoro-3-methoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-3'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90690095
• 3-(2-Fluoro-3-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261977-88-1
• MFCD18320575
• 3-(2-FLUORO-3-METHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(2-Fluoro-3-methoxyphenyl)-5-trifluoromethylbenzoic acid

• Inchi： 1S/C15H10F4O3/c1-22-12-4-2-3-11(13(12)16)8-5-9(14(20)21)7-10(6-8)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： BCFGUOXWOHJSOV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 314.05660683Da
• Monoisotopic Mass: 314.05660683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų